Cas no 2228749-00-4 (3-(azetidin-3-yl)methyl-6-chloro-1H-indole)

• Product Name: 3-(azetidin-3-yl)methyl-6-chloro-1H-indole
• CAS No: 2228749-00-4
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 6335188
• PubChem ID: 165635834
• Update Time: 2025-06-15

3-(azetidin-3-yl)methyl-6-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)methyl-6-chloro-1H-indole
• EN300-1993000
• 3-[(azetidin-3-yl)methyl]-6-chloro-1H-indole
• 2228749-00-4

• Inchi： 1S/C12H13ClN2/c13-10-1-2-11-9(3-8-5-14-6-8)7-15-12(11)4-10/h1-2,4,7-8,14-15H,3,5-6H2
• InChI Key： OVESDTJWVAEFIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC1CNC1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.8Ų

Additional information on 3-(azetidin-3-yl)methyl-6-chloro-1H-indole

Exploring the Potential of 3-(azetidin-3-yl)methyl-6-chloro-1H-indole (CAS No. 2228749-00-4) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-(azetidin-3-yl)methyl-6-chloro-1H-indole (CAS No. 2228749-00-4) has emerged as a compound of significant interest. This structurally unique molecule combines an azetidine ring with a chloro-substituted indole core, offering a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory conditions, areas that consistently rank among the most searched health topics in medical databases and AI-driven research platforms.

The compound's azetidine-methyl moiety provides distinct advantages in drug design, as this saturated nitrogen-containing heterocycle enhances metabolic stability while maintaining favorable lipophilicity profiles. These properties are crucial for addressing one of the most frequently asked questions in medicinal chemistry: "How to improve drug bioavailability?" The 6-chloro-1H-indole component, meanwhile, contributes to the molecule's potential receptor binding affinity, particularly for targets involved in neurotransmitter modulation - a hot topic in current neuroscience research.

Recent studies suggest that 3-(azetidin-3-yl)methyl-6-chloro-1H-indole may interact with specific serotonergic pathways, aligning with growing public interest in mental health therapeutics. Search engine data reveals increasing queries about "novel depression treatments" and "alternative anxiety medications," areas where this compound's unique structure could offer advantages over existing therapies. Its molecular weight of 234.7 g/mol falls within the optimal range for blood-brain barrier penetration, another frequently researched aspect in CNS drug development.

From a synthetic chemistry perspective, the introduction of the azetidin-3-yl group presents interesting challenges that have sparked discussions in academic forums. The compound's crystallinity and solubility characteristics make it particularly suitable for formulation studies, addressing another common industry concern: "How to improve drug delivery systems?" Analytical techniques such as HPLC purity analysis and mass spectrometry characterization have confirmed the compound's stability under various conditions, a crucial factor for pharmaceutical applications.

The chloro-substitution at the 6-position of the indole ring enhances the molecule's electronic properties, potentially influencing its pharmacokinetic behavior. This modification has become a trending topic in structure-activity relationship (SAR) studies, as evidenced by increasing publications on "halogen effects in drug design." The compound's logP value suggests favorable membrane permeability, answering another common query in drug development circles about optimizing compound absorption.

As research into 3-(azetidin-3-yl)methyl-6-chloro-1H-indole progresses, its potential applications continue to expand. Current investigations focus on its possible role in neuroprotective mechanisms, a subject of intense interest given the aging global population. The compound's unique combination of rigidity from the azetidine ring and flexibility from the methylene linker offers new possibilities for molecular recognition in biological systems.

Quality control aspects of CAS No. 2228749-00-4 have also gained attention, with analytical methods development being a key focus area. Recent advancements in chiral separation techniques have enabled more precise characterization of this compound, addressing the pharmaceutical industry's growing emphasis on enantiomeric purity. These developments respond to frequent searches about "impurity profiling in new chemical entities" and "regulatory requirements for novel compounds."

The thermal stability profile of 3-(azetidin-3-yl)methyl-6-chloro-1H-indole makes it suitable for various formulation approaches, including hot melt extrusion - a technology frequently queried in pharmaceutical manufacturing circles. Its melting point and decomposition temperature have been carefully characterized, providing valuable data for process chemists facing common challenges in scale-up operations.

Looking forward, the scientific community anticipates that 3-(azetidin-3-yl)methyl-6-chloro-1H-indole may serve as a lead compound for developing new classes of selective receptor modulators. Its structural features address several current drug design paradigms, including the search for privileged structures in medicinal chemistry. As research continues, this compound may provide answers to some of the most pressing questions in modern pharmacology, making it a molecule worth watching in coming years.